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Compound of Interest

Compound Name:
Benzyl 4-formylpiperidine-1-

carboxylate

CAS No.: 138163-08-3

Cat. No.: B141001

Get Quote

In the landscape of modern drug discovery and complex molecule synthesis, the piperidine ring

stands out as one of the most prevalent N-heterocyclic scaffolds in FDA-approved

pharmaceuticals. Its conformational flexibility and ability to present substituents in a well-

defined three-dimensional arrangement make it a privileged structure for engaging with

biological targets. Within this class of compounds, N-Cbz-4-formylpiperidine (also known as

Benzyl 4-formylpiperidine-1-carboxylate) has emerged as a cornerstone synthetic

intermediate.

The strategic value of this molecule lies in the orthogonal reactivity of its two key functional

groups. The carbobenzyloxy (Cbz) protecting group provides robust protection for the

piperidine nitrogen, preventing unwanted side reactions while being readily removable under

specific, non-destructive conditions. Simultaneously, the aldehyde at the 4-position serves as a

versatile chemical handle, a gateway for a multitude of carbon-carbon and carbon-nitrogen

bond-forming reactions. This guide provides an in-depth exploration of the synthesis, core

reactivity, and practical application of N-Cbz-4-formylpiperidine, offering field-proven insights for

researchers in organic synthesis and medicinal chemistry.
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PART 1: Physicochemical Properties and Safe
Handling
A thorough understanding of a reagent's properties is fundamental to its effective and safe use

in the laboratory. N-Cbz-4-formylpiperidine is a stable compound under standard conditions but

requires appropriate handling to ensure its integrity and the safety of the researcher.

Data Summary
The key physicochemical properties of N-Cbz-4-formylpiperidine are summarized in the table

below for quick reference.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety & Handling Protocols
N-Cbz-4-formylpiperidine is classified as an irritant and is harmful if swallowed.[8] Adherence to

standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-

resistant gloves, and eye/face protection (safety glasses with side shields or goggles).[1][8]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors or mists.[6][8]

Contact Avoidance: Avoid direct contact with skin and eyes.[1] In case of contact, rinse

immediately and thoroughly with water. For eye contact, seek medical advice.[1]
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Fire & Electrostatic Charge: Keep away from sources of ignition. Use non-sparking tools and

take measures to prevent the buildup of electrostatic charge.[6][9]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[10]

Disposal: Dispose of waste materials in accordance with local, state, and federal

environmental regulations.[9][10]

PART 2: Synthesis of N-Cbz-4-formylpiperidine
The reliable synthesis of N-Cbz-4-formylpiperidine is critical for its use as a building block.

While several methods exist, a common and scalable approach involves the controlled

oxidation of the corresponding alcohol, N-Cbz-4-piperidinemethanol. This precursor is typically

derived from the commercially available piperidine-4-carboxylic acid in two steps. The causality

behind this multi-step approach is control: direct formylation is challenging, whereas the

reduction of a carboxylic acid to an alcohol followed by oxidation to the aldehyde is a robust

and high-yielding strategy.

Synthetic Workflow: From Carboxylic Acid to Aldehyde
The most frequently cited laboratory-scale synthesis follows a three-step sequence, which

provides high-purity material.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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N-Cbz-4-formylpiperidine

Iminium Ion Intermediate

 Condensation (-H₂O) 

Primary or Secondary Amine (R¹R²NH)

 Condensation (-H₂O) 

4-(Aminomethyl)piperidine Derivative

 Reduction 
 [NaBH(OAc)₃ or NaBH₃CN] 

N-Cbz-4-formylpiperidine

[2+2] Cycloaddition

Phosphonium Ylide 
 (Ph₃P=CHR)

Oxaphosphetane Intermediate

Alkene Product

 Ring Collapse 

Triphenylphosphine Oxide

 Ring Collapse 
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Ketone/Aldehyde

Enolate Nucleophile

 Base (e.g., LDA, NaOH) 

β-Hydroxy Carbonyl 
 (Aldol Adduct)

 Nucleophilic Attack 
 & Protonation 

N-Cbz-4-formylpiperidine

 Nucleophilic Attack 
 & Protonation 

α,β-Unsaturated Carbonyl 
 (Condensation Product)

 Heat, -H₂O 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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